Cas no 13737-92-3 (5-amino-2-(heptyloxy)benzoic acid)

13737-92-3 structure
Product name:5-amino-2-(heptyloxy)benzoic acid
5-amino-2-(heptyloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-2-(heptyloxy)benzoic acid
- 5-amino-2-heptoxybenzoic acid
- M & B 8910
- starbld0039916
- MFCD01660456
- BENZOIC ACID, 5-AMINO-2-(HEPTYLOXY)-
- 13737-92-3
- DTXSID80160151
- AKOS009476316
- BRN 2976334
-
- Inchi: InChI=1S/C14H21NO3/c1-2-3-4-5-6-9-18-13-8-7-11(15)10-12(13)14(16)17/h7-8,10H,2-6,9,15H2,1H3,(H,16,17)
- InChI Key: JWTCQQIBIXZJMM-UHFFFAOYSA-N
- SMILES: CCCCCCCOC1=C(C=C(C=C1)N)C(=O)O
Computed Properties
- Exact Mass: 251.15214353g/mol
- Monoisotopic Mass: 251.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.6Ų
5-amino-2-(heptyloxy)benzoic acid Related Literature
-
2. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
-
Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
-
Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
13737-92-3 (5-amino-2-(heptyloxy)benzoic acid) Related Products
- 3403-47-2(5-Amino-2-methoxybenzoic Acid)
- 2059910-66-4((1s,3s)-1-(2,4-difluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid)
- 1237171-23-1(2-(Azetidin-3-yl)-5-methylpyrimidine)
- 2172531-95-0(1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide)
- 83430-32-4(4-Aminobutane-1,2-diol)
- 1805434-36-9(Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate)
- 23310-20-5(1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole)
- 2248377-77-5(Ethyl 2-fluoro-4-(1,3-thiazol-2-ylamino)benzoate)
- 1179785-95-5(3-(1-butyl-1H-imidazol-2-yl)aniline)
- 2171995-44-9(5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
